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Compound of Interest

Compound Name: 3-Methyilglutaric acid-d4

Cat. No.: B15615029

3-Methylglutaric Acid-d4: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides an in-depth overview of 3-Methylglutaric acid-d4, a crucial tool
for researchers, scientists, and drug development professionals. This document outlines its
chemical properties, structure, and applications, with a focus on its use as an internal standard
in metabolic research.

Introduction to 3-Methylglutaric Acid-d4

3-Methylglutaric acid-d4 is the deuterated form of 3-Methylglutaric acid, a C6-dicarboxylic
organic acid.[1] In the field of metabolomics and clinical diagnostics, stable isotope-labeled
compounds like 3-Methylglutaric acid-d4 are indispensable for accurate quantification of their
unlabeled counterparts in biological matrices. The incorporation of deuterium atoms results in a
mass shift, allowing for its use as an internal standard in mass spectrometry-based assays,
without altering its chemical behavior significantly.

The unlabeled form, 3-Methylglutaric acid, is a key metabolite in the leucine catabolism
pathway.[2] Elevated levels of this acid in urine are a characteristic biomarker for certain inborn
errors of metabolism, including 3-methylglutaconic aciduria and deficiencies of 3-hydroxy-3-
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methylglutaryl-CoA lyase (HMGCL).[2][3][4] Therefore, the precise measurement of 3-
Methylglutaric acid is vital for the diagnosis and monitoring of these metabolic disorders.

Chemical Structure and Properties

The chemical structure of 3-Methylglutaric acid-d4 is characterized by a pentanedioic acid
backbone with a methyl group at the third carbon. The four deuterium atoms are located on the
carbon atoms adjacent to the carboxyl groups.

Chemical Structure:

Table 1. Chemical and Physical Properties

Property Value Reference

3-Methylglutaric acid-d4

CAS Number 1219798-68-1 [1]
Molecular Formula C6H6D404
Molecular Weight 150.17 g/mol

3-Methylglutaric acid

(unlabeled)

CAS Number 626-51-7 [5]
Molecular Formula C6H1004 [5]
Molecular Weight 146.14 g/mol [6]
Melting Point 81-86 °C

Boiling Point 299.0 £ 13.0 °C at 760 mmHg
Density 1.2 +0.1 g/cm?3

Solubility Soluble in water, ethanol, and 2]

DMSO

Signaling and Metabolic Pathways
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3-Methylglutaric acid is an important intermediate in two key metabolic contexts: the catabolism
of the branched-chain amino acid leucine and the "acetyl-CoA diversion pathway" associated
with mitochondrial dysfunction.

Leucine Catabolism Pathway

Under normal physiological conditions, 3-Methylglutaric acid is a downstream product of
leucine metabolism. Deficiencies in enzymes such as 3-methylglutaconyl-CoA hydratase can
lead to the accumulation of upstream metabolites, including 3-methylglutaconic acid and
subsequently 3-Methylglutaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15615029?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/1219798-68-1_1422776.html
https://www.apexbt.com/3-methylglutaric-acid.html
https://healthmatters.io/understand-blood-test-results/3-methylglutaric-acid
https://healthmatters.io/understand-blood-test-results/3-methylglutaric-acid
https://www.rupahealth.com/biomarkers/3-methylglutaric-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=626-51-7
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylglutaric-acid
https://www.benchchem.com/product/b15615029#what-is-3-methylglutaric-acid-d4-and-its-chemical-structure
https://www.benchchem.com/product/b15615029#what-is-3-methylglutaric-acid-d4-and-its-chemical-structure
https://www.benchchem.com/product/b15615029#what-is-3-methylglutaric-acid-d4-and-its-chemical-structure
https://www.benchchem.com/product/b15615029#what-is-3-methylglutaric-acid-d4-and-its-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15615029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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